Cas no 120444-60-2 (Jionoside A1)

• Product Name: Jionoside A1
• CAS No: 120444-60-2
• Molecular Formula: C₃₆H₄₈O₂₀
• Molecular Weight: 800.7543
• CID: 216111
• PubChem ID: 6325450

Jionoside A1 Properties

Names and Identifiers

• Jionoside A1
• b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl O-6-deoxy-a-L-mannopyranosyl-(1&reg
• 6)]-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
• 6)]-, 4-[3-(4-hydroxy-3-methoxyphenyl)-2-propenoate], (E)-
• Wiedemannioside C
• 2-(3,4-Dihydroxyphenyl)ethyl O-6-deoxy-alpha-L-mannopyranosyl-(1→3)-O-[beta-D-glucopyranosyl-(1→6)]-beta-D-glucopyranoside 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
• 3,4-Dihydroxyphenethyl 3-O-alpha-L-rhamnopyranosyl-4-O-(4-hydroxy-3-methoxycinnamoyl)-6-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
• [(2R,3R,4R,5R,6R)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-5-hydroxy-2-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• 2-(3,4-Dihydroxyphenyl)ethyl
• 120444-60-2
• HY-N5045
• VEA44460
• JionosideA1
• CS-0032175
• AKOS037515297
• 2-(3,4-Dihydroxyphenyl)ethyl O-6-deoxy-alpha-L-mannopyranosyl-(1-3)-O-[beta-D-glucopyranosyl-(1-6)]-beta-D-glucopyranoside 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
• FS-7127
• DA-64641

• InChIKey： UAPZTGRENZINFN-WEDRDYHSSA-N
• Inchi： 1S/C36H48O20/c1-15-25(42)27(44)30(47)36(52-15)56-33-31(48)35(50-10-9-17-3-6-18(38)20(40)11-17)54-23(14-51-34-29(46)28(45)26(43)22(13-37)53-34)32(33)55-24(41)8-5-16-4-7-19(39)21(12-16)49-2/h3-8,11-12,15,22-23,25-40,42-48H,9-10,13-14H2,1-2H3/b8-5+/t15-,22+,23+,25-,26+,27+,28-,29+,30+,31+,32+,33+,34+,35+,36-/m0/s1
• SMILES： O([C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])[C@]1([H])[C@]([H])([C@]([H])(OC([H])([H])C([H])([H])C2C([H])=C([H])C(=C(C=2[H])O[H])O[H])O[C@]([H])(C([H])([H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])[C@@]1([H])OC(/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])O[H])=O)O[H]

Computed Properties

• Exact Mass: 800.273894g/mol
• Surface Charge: 0
• XLogP3: -1.8
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 20
• Rotatable Bond Count: 15
• Monoisotopic Mass: 800.273894g/mol
• Monoisotopic Mass: 800.273894g/mol
• Topological Polar Surface Area: 313Ų
• Heavy Atom Count: 56
• Complexity: 1250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 800.8

Experimental Properties

• Boiling Point: 1039.4±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 318.2±27.8 °C
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• Color/Form: Solid
• Density: 1.61±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides